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Compound of Interest

Compound Name: (R)-Ampa

Cat. No.: B1678803 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the dissolution of (R)-α-Amino-3-

hydroxy-5-methyl-4-isoxazolepropionic acid ((R)-AMPA), a potent agonist for the AMPA

subtype of ionotropic glutamate receptors, in dimethyl sulfoxide (DMSO). Adherence to this

protocol is crucial for preparing stable, high-concentration stock solutions suitable for in vitro

and in vivo research applications. This guide includes quantitative solubility data, a step-by-

step experimental protocol, and diagrams to ensure clarity and reproducibility.

Introduction
(R)-AMPA is the active enantiomer of AMPA and a selective agonist of the AMPA receptor,

playing a critical role in synaptic plasticity and neurotransmission. Due to its limited aqueous

solubility, DMSO is a commonly used solvent for preparing stock solutions. However, proper

handling and dissolution techniques are essential to maintain the compound's integrity and

ensure accurate experimental outcomes. It is also important to note that DMSO can have direct

effects on neuronal activity, and appropriate vehicle controls are necessary in experimental

designs[1].

Data Presentation: Solubility and Storage
The following table summarizes the solubility of AMPA in DMSO and recommended storage

conditions. While specific data for the (R)-enantiomer is not widely reported, data for the

racemic mixture ((RS)-AMPA or (±)-AMPA) provides a strong reference point.
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Compound Solvent

Maximum

Concentratio

n

Molar

Concentratio

n

Notes

Storage of

Stock

Solution

(RS)-AMPA

hydrochloride
DMSO

~125

mg/mL[2]

~561.47

mM[2]

Ultrasonicatio

n may be

required[2].

-20°C for 1

month, -80°C

for 6

months[2].

(±)-AMPA DMSO 4.3 mg/mL ~23.09 mM -

General

recommendat

ion: -20°C or

-80°C.

Note: It is highly recommended to use anhydrous, high-purity DMSO to prepare stock solutions,

as DMSO is hygroscopic and absorbed water can affect solubility.

Experimental Protocol: Preparation of a 50 mM (R)-
AMPA Stock Solution in DMSO
This protocol describes the preparation of a 50 mM stock solution of (R)-AMPA in DMSO. The

concentration can be adjusted based on experimental needs and the solubility data presented

above.

Materials:

(R)-AMPA (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, conical-bottom microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic water bath (optional)
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Calibrated micropipettes

Procedure:

Equilibration: Allow the container of (R)-AMPA powder to equilibrate to room temperature

before opening to prevent condensation of moisture.

Weighing: Carefully weigh the desired amount of (R)-AMPA powder using a calibrated

analytical balance. To prepare 1 mL of a 50 mM stock solution (Molecular Weight of AMPA:

186.17 g/mol ), weigh out 9.31 mg of (R)-AMPA.

Dispensing Solvent: In a sterile microcentrifuge tube, add the calculated volume of

anhydrous DMSO. For a 1 mL final volume, add 1 mL of DMSO.

Dissolution: Add the weighed (R)-AMPA powder to the DMSO.

Vortexing: Tightly cap the tube and vortex the solution vigorously for 1-2 minutes to facilitate

dissolution.

Visual Inspection: Visually inspect the solution to ensure that all the solid has dissolved and

the solution is clear.

Ultrasonication (if necessary): If the compound does not fully dissolve with vortexing, place

the tube in an ultrasonic water bath. Sonicate for 5-10 minute intervals until the solution is

clear.

Aliquoting and Storage: Aliquot the stock solution into single-use, sterile vials to minimize

freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or at

-80°C for long-term storage (up to 6 months).

Mandatory Visualizations
Diagram 1: (R)-AMPA Signaling Pathway
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Caption: (R)-AMPA binding to its receptor, leading to ion influx and downstream signaling.

Diagram 2: Experimental Workflow for Preparing (R)-AMPA Stock Solution
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Caption: Step-by-step workflow for the dissolution of (R)-AMPA in DMSO.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1678803?utm_src=pdf-body-img
https://www.benchchem.com/product/b1678803?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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